Cas no 32415-92-2 ()

32415-92-2 structure
structure
Product Name:
CAS No:32415-92-2
MF:C5H5FS
MW:116.156603574753
CID:6647447
PubChem ID:21732092
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C5H5FS/c1-4-2-5(6)7-3-4/h2-3H,1H3
    • InChI Key: HNONTTYMYIQGQV-UHFFFAOYSA-N
    • SMILES: S1C(=CC(=C1)C)F

Computed Properties

  • Exact Mass: 116.00959950g/mol
  • Monoisotopic Mass: 116.00959950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.2Ų
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